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Compound of Interest

Compound Name: Glaucocalyxin D

Cat. No.: B12397424 Get Quote

An In-Depth Technical Guide to Glaucocalyxin D: Chemical Structure, Properties, and

Biological Activity

Introduction

Glaucocalyxin D is an ent-kauranoid diterpenoid, a class of natural organic compounds,

isolated from the medicinal plant Rabdosia japonica (var. glaucocalyx). This compound is part

of a family of structurally related diterpenoids, including the more extensively studied

Glaucocalyxin A. In scientific literature, the terms Glaucocalyxin A and Glaucocalyxin D are

sometimes used interchangeably, with Glaucocalyxin A being the most researched entity. This

guide will synthesize the available data for Glaucocalyxin D, and where specified, include data

from studies on Glaucocalyxin A (GLA) due to the significant overlap in reported biological

activities and nomenclature. Glaucocalyxin D has demonstrated significant cytotoxic, anti-

inflammatory, and anti-cancer properties, making it a compound of high interest for researchers

in pharmacology and drug development.

Chemical Structure and Properties
Glaucocalyxin D belongs to the ent-kaurane diterpenoid family, characterized by a tetracyclic

carbon skeleton. Its complex structure is fundamental to its biological activity.

Table 1: Physicochemical Properties of Glaucocalyxin D
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Property Value Reference(s)

IUPAC Name
ent-7β,14α-Dihydroxy-16-

kauren-3,15-dione
[1]

Synonyms
Glaucocalyxin A, Leucamenin

F, Wangzaozin B
[1]

CAS Number 79498-31-0 [1]

Molecular Formula C₂₀H₂₈O₄ [1]

Molecular Weight 332.43 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 219.5 - 220.5 °C [1]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Poorly

soluble in water.

[1]

Biological Activities and Mechanisms of Action
Glaucocalyxin D exhibits a range of biological activities, with its anti-cancer and anti-

inflammatory effects being the most prominent. These effects are mediated through the

modulation of several critical intracellular signaling pathways.

Anti-Cancer Activity
Glaucocalyxin D demonstrates potent cytotoxic effects against various human cancer cell

lines. Its primary anti-cancer mechanism involves the induction of apoptosis (programmed cell

death) and inhibition of cell proliferation pathways.

1. Induction of Apoptosis: Glaucocalyxin D induces apoptosis through the intrinsic

mitochondrial pathway. This is achieved by increasing the ratio of the pro-apoptotic protein Bax

to the anti-apoptotic protein Bcl-2, which leads to diminished mitochondrial membrane potential

and the release of cytochrome c.[2][3] This cascade culminates in the activation of caspase-9

and caspase-3, executing the apoptotic process.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://www.benchchem.com/product/b12397424?utm_src=pdf-body
https://www.benchchem.com/product/b12397424?utm_src=pdf-body
https://www.benchchem.com/product/b12397424?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35576104/
https://www.researchgate.net/figure/Flow-cytometry-analyses-of-glaucocalyxin-A-induced-apoptosis-in-malignant-glioma-U87MG_fig2_256664942
https://pubmed.ncbi.nlm.nih.gov/35576104/
https://www.researchgate.net/figure/Flow-cytometry-analyses-of-glaucocalyxin-A-induced-apoptosis-in-malignant-glioma-U87MG_fig2_256664942
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PI3K/Akt Pathway Inhibition

Mitochondrial Pathway

Caspase Cascade

Glaucocalyxin D

PI3K

Inhibits

Bcl-2
(Anti-apoptotic)

Downregulates

Bax
(Pro-apoptotic)

Upregulates

Akt

Inhibits

Mitochondrial
Membrane Potential ↓

Cytochrome c
Release

Cleaved Caspase-9

Cleaved Caspase-3

Cleaved PARP Apoptosis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glaucocalyxin D

PI3K

Inhibits

Akt

Inhibits
(Phosphorylation)

Growth Factor Receptor

Activates

mTOR

Cell Proliferation
& Survival

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glaucocalyxin D

IκBα Degradation

Prevents

Inflammatory Stimuli
(e.g., TNF-α, IL-1β)

IKK Complex

Phosphorylates

NF-κB Translocation
to Nucleus

NF-κB
(p65/p50)IκBα

Pro-inflammatory
Gene Expression

(COX-2, iNOS, MMPs)

Sample Preparation Electrophoresis & Transfer Immunodetection

1. Cell Culture
& Treatment with
Glaucocalyxin D

2. Cell Lysis
(RIPA Buffer)

3. Protein
Quantification
(BCA Assay)

4. SDS-PAGE
Separation

5. Transfer to
PVDF Membrane

6. Blocking
(BSA or Milk)

7. Primary Antibody
Incubation (e.g., anti-Bax)

8. Secondary Antibody
(HRP-conjugated) Incubation

9. Signal Detection
(Chemiluminescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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